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molecular formula C9H11N3 B6333480 6-Dimethylamino-5-methylnicotinonitrile CAS No. 916343-41-4

6-Dimethylamino-5-methylnicotinonitrile

Cat. No. B6333480
CAS RN: 916343-41-4
M. Wt: 161.20 g/mol
InChI Key: WSWVMJBGBSQQCJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07772253B2

Procedure details

5-Methyl-6-methylamino-nicotinonitrile (example 121, 0.345 g, 2.34 mmol) was dissolved in 3.2 ml of abs. THF and treated at 0° C. with sodium hexamethyldisilazide-solution (1M in THF, 7.03 ml, 3.0 eq.) and, after 5 Min., 4 eq. of methyl iodide (0.58 ml). The mixture was allowed to react for 1 h at room temperature. Pouring onto crashed ice/NH4Cl, twofold extraction with AcOEt, washing with water, drying over sodium sulfate, and evaporation of the solvents, followed by flash chromatography (silica gel, hexane/AcOEt=7/3) yielded 0.330 g of the title compound as off-white solid.
Name
5-Methyl-6-methylamino-nicotinonitrile
Quantity
0.345 g
Type
reactant
Reaction Step One
Name
methyl iodide
Quantity
0.58 mL
Type
reactant
Reaction Step Two
Name
sodium hexamethyldisilazide
Quantity
7.03 mL
Type
reactant
Reaction Step Three
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
title compound

Identifiers

REACTION_CXSMILES
C(OC1C=C(C=C(OCC)C=1F)CN1CCC([NH:14][C:15](=O)[C:16]2[CH:21]=[C:20]([CH3:22])[C:19]([NH:23][CH3:24])=[N:18][CH:17]=2)CC1)C.[CH3:33][Si](C)(C)[N-][Si](C)(C)C.[Na+].CI>C1COCC1>[CH3:33][N:23]([CH3:24])[C:19]1[C:20]([CH3:22])=[CH:21][C:16]([C:15]#[N:14])=[CH:17][N:18]=1 |f:1.2|

Inputs

Step One
Name
5-Methyl-6-methylamino-nicotinonitrile
Quantity
0.345 g
Type
reactant
Smiles
C(C)OC=1C=C(CN2CCC(CC2)NC(C2=CN=C(C(=C2)C)NC)=O)C=C(C1F)OCC
Step Two
Name
methyl iodide
Quantity
0.58 mL
Type
reactant
Smiles
CI
Step Three
Name
sodium hexamethyldisilazide
Quantity
7.03 mL
Type
reactant
Smiles
C[Si]([N-][Si](C)(C)C)(C)C.[Na+]
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Smiles
C1CCOC1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
to react for 1 h at room temperature
Duration
1 h
ADDITION
Type
ADDITION
Details
Pouring
EXTRACTION
Type
EXTRACTION
Details
ice/NH4Cl, twofold extraction with AcOEt
WASH
Type
WASH
Details
washing with water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
drying over sodium sulfate, and evaporation of the solvents

Outcomes

Product
Name
title compound
Type
product
Smiles
CN(C1=NC=C(C#N)C=C1C)C
Measurements
Type Value Analysis
AMOUNT: MASS 0.33 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.